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Compound of Interest

Compound Name: Neoprocurcumenol

Cat. No.: B1252529 Get Quote

An In-depth Technical Guide to
Neoprocurcumenol
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Neoprocurcumenol, a sesquiterpenoid of interest to researchers in

natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification
Neoprocurcumenol is a guaiane-type sesquiterpenoid characterized by a bicyclic [5.7.0]

carbon skeleton. Its systematic IUPAC name is (3S,3aS)-3-hydroxy-3,8-dimethyl-5-propan-2-

ylidene-2,3a,4,7-tetrahydro-1H-azulen-6-one.

Chemical Structure:
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Figure 1. 2D Chemical Structure of Neoprocurcumenol.

Molecular Identifiers:

Molecular Formula: C₁₅H₂₂O₂

Molecular Weight: 234.33 g/mol [1]

CAS Number: 102130-91-6[1]

InChI Key: DAUDFKSHOYLOOB-ZFWWWQNUSA-N[2]

SMILES: CC1=C2CC--INVALID-LINK--(C)O[3]

Physicochemical and Biological Data
While comprehensive experimental data for Neoprocurcumenol is not extensively available in

the public domain, the following quantitative and qualitative information has been reported.

Table 1: Physicochemical Properties of
Neoprocurcumenol
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Property Value Source

Molecular Formula C₁₅H₂₂O₂ [1][2][3][4][5]

Molecular Weight 234.33 g/mol [1][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces

Melting Point Data not available

Boiling Point Data not available

Specific Rotation Data not available

Table 2: Biological Activity of Neoprocurcumenol
Activity Test Organism Parameter Value Source

Larvicidal Mosquito larvae LC₅₀ 13.69 ppm [1][4]

LC₉₀ 23.92 ppm [1][4]

Experimental Protocols
Isolation of Neoprocurcumenol from Curcuma aromatica
The following protocol is a generalized procedure based on reported methods for the isolation

of Neoprocurcumenol from the rhizomes of Curcuma aromatica.

Objective: To isolate Neoprocurcumenol from the dried rhizomes of Curcuma aromatica.

Materials and Reagents:

Dried and powdered rhizomes of Curcuma aromatica

Petroleum ether

Silica gel for flash chromatography
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Solvent systems for chromatography (e.g., hexane-ethyl acetate gradients)

Rotary evaporator

Chromatography columns

Thin-layer chromatography (TLC) plates and developing chamber

Standard analytical equipment for characterization (NMR, MS)

Methodology:

Extraction:

The dried and powdered rhizomes of Curcuma aromatica are subjected to extraction with

petroleum ether. This can be performed using a Soxhlet apparatus for exhaustive

extraction or by maceration with agitation.

The resulting crude extract is then concentrated under reduced pressure using a rotary

evaporator to yield a viscous residue.

Chromatographic Fractionation:

The crude petroleum ether extract is subjected to bioassay-guided fractionation using

flash chromatography on a silica gel column.

The column is typically eluted with a gradient of increasing polarity, starting with a non-

polar solvent like n-hexane and gradually introducing a more polar solvent such as ethyl

acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC) to identify

those containing the compound of interest.

Purification:

Fractions showing the presence of Neoprocurcumenol (as identified by comparison with

a standard or by spectroscopic analysis) are pooled and concentrated.
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Further purification may be necessary and can be achieved by repeated column

chromatography or by preparative high-performance liquid chromatography (HPLC) to

obtain the compound in high purity (>98%).

Characterization:

The purified compound is then characterized using standard spectroscopic techniques,

including Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) and Mass Spectrometry

(MS), to confirm its identity and structure.

Signaling Pathways and Mechanism of Action
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways modulated by Neoprocurcumenol or its precise mechanism of action for

its observed biological activities.

However, Neoprocurcumenol belongs to the class of guaiane-type sesquiterpenes. This class

of compounds has been reported to exhibit a wide range of biological activities, including anti-

inflammatory, cytotoxic, antibacterial, and neuroprotective effects. Some guaianolides, a

subclass of guaiane sesquiterpenes, are known to exert their anti-inflammatory effects through

the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

signaling pathway. Further research is required to determine if Neoprocurcumenol shares

these or other mechanisms of action.

Visualizations
Experimental Workflow for Isolation
The following diagram illustrates the general workflow for the isolation of Neoprocurcumenol
from its natural source.
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Isolation workflow for Neoprocurcumenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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